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Compound of Interest

Compound Name: ANG1005

Cat. No.: B10858675 Get Quote

Welcome to the ANG1005 Technical Support Center. This guide is designed for researchers,

scientists, and drug development professionals to provide practical advice and detailed

protocols for the experimental use of ANG1005.

Frequently Asked Questions (FAQs)
Q1: What is ANG1005 and what is its mechanism of action?

A1: ANG1005 is a novel peptide-drug conjugate. It consists of three molecules of the

chemotherapy agent paclitaxel covalently linked to Angiopep-2, a 19-amino acid peptide.[1]

This design allows ANG1005 to cross the blood-brain barrier (BBB) by targeting the low-density

lipoprotein receptor-related protein 1 (LRP1), which is expressed on brain capillary endothelial

cells.[2][3] Once inside the central nervous system, ANG1005 can also enter tumor cells that

express LRP1.[1] Intracellularly, the ester linkages between paclitaxel and Angiopep-2 are

cleaved, releasing paclitaxel.[4] Paclitaxel then binds to the β-tubulin subunit of microtubules,

stabilizing them and preventing their disassembly.[5][6] This disruption of microtubule dynamics

leads to cell cycle arrest in the G2/M phase and ultimately induces apoptosis (programmed cell

death).[2][5]

Q2: What are the primary solubility challenges with ANG1005?

A2: The main challenge stems from the hydrophobic nature of paclitaxel. While ANG1005 is

highly soluble in organic solvents like dimethyl sulfoxide (DMSO), it has very low solubility in

aqueous solutions such as phosphate-buffered saline (PBS) or cell culture media.[7][8] This
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can lead to precipitation when diluting a concentrated DMSO stock solution into an aqueous

buffer, a common step in preparing for in vitro and in vivo experiments.[9] Precipitation has

been noted as a potential issue, especially at higher concentrations.[10]

Troubleshooting Guide
This section addresses common issues encountered during the handling and use of ANG1005.

Issue 1: ANG1005 precipitates out of solution when
preparing for in vitro experiments.

Possible Cause 1: High Final Concentration. The concentration of ANG1005 in your final

aqueous solution may be above its solubility limit.

Solution: Try lowering the final concentration of ANG1005 in your cell culture medium.

Possible Cause 2: High Final DMSO Concentration. While DMSO aids initial dissolution, high

concentrations can be toxic to cells. Most cell lines can tolerate DMSO concentrations up to

0.5-1%, but some are sensitive to concentrations as low as 0.1%.[11][12][13]

Solution: Ensure the final concentration of DMSO in your cell culture medium is as low as

possible, ideally ≤0.5%.[12] Always include a vehicle control (medium with the same final

DMSO concentration) in your experiments to account for any solvent effects.[11]

Possible Cause 3: Improper Dilution Technique. Rapidly adding the DMSO stock to the

aqueous medium can cause localized high concentrations of ANG1005, leading to

immediate precipitation.

Solution: Add the ANG1005 DMSO stock solution dropwise to your pre-warmed (37°C)

cell culture medium while gently vortexing or stirring. This gradual dilution helps to keep

the compound in solution.[14]

Possible Cause 4: Interaction with Media Components. Components in the serum or salts in

the buffer (like PBS) can sometimes cause peptides and hydrophobic compounds to

precipitate.[9][15]
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Solution: If precipitation occurs in serum-containing media, try performing the experiment

in serum-free media for the duration of the drug treatment, if your experimental design

allows.[15] If using PBS, ensure that the peptide is compatible with the salt concentration.

Issue 2: The ANG1005 solution appears cloudy or forms
a precipitate during in vivo formulation.

Possible Cause 1: Incomplete Dissolution in Solutol HS 15. ANG1005 requires heat to

properly dissolve in Solutol HS 15.

Solution: Ensure that the Solutol HS 15 is pre-heated to 65°C before adding the ANG1005
powder and that the mixture is vortexed thoroughly. Subsequent heating with a microwave

may be necessary to achieve complete solubilization.[13]

Possible Cause 2: Temperature Drop During Formulation. If the solution cools too quickly,

ANG1005 may precipitate.

Solution: Maintain the temperature of the solution during the formulation process. Use pre-

heated Ringer's HEPES buffer (65°C) and perform the mixing steps promptly.[13]

Possible Cause 3: High Concentration. At higher concentrations, ANG1005 has been

observed to precipitate out of solution, which can affect its potency.[10]

Solution: Adhere to established formulation protocols and concentrations. If a higher

concentration is required, a reformulation with different excipients may be necessary.

Data Summary
ANG1005 Solubility
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Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) ≥100 mg/mL (19.57 mM)[7]

Use of ultrasonic bath may be

needed. Hygroscopic DMSO

can impact solubility, so use a

fresh, anhydrous supply.[7]

Aqueous Buffers (e.g., PBS) Poorly soluble

Prone to precipitation upon

dilution from organic stock

solutions.

Experimental Protocols
Protocol 1: Preparation of ANG1005 Stock Solution for
In Vitro Use
This protocol describes how to prepare a concentrated stock solution of ANG1005 in DMSO.

Preparation:

Allow the lyophilized ANG1005 powder to equilibrate to room temperature before opening

the vial to prevent condensation.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

Dissolution:

Add the required volume of anhydrous, high-purity DMSO to the vial to achieve a high-

concentration stock solution (e.g., 10 mM).

Vortex thoroughly. If necessary, use an ultrasonic bath for a few minutes to ensure

complete dissolution.[7]

Storage:

For long-term storage, aliquot the stock solution into single-use, tightly sealed vials to

avoid repeated freeze-thaw cycles and moisture absorption.[16]
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Store the aliquots at -80°C for up to 6 months.[7]

Protocol 2: Preparation of ANG1005 Working Solution
for In Vitro Cell Culture
This protocol outlines the dilution of the DMSO stock solution into an aqueous medium for cell-

based assays.

Preparation:

Pre-warm your sterile cell culture medium or buffer (e.g., PBS) to 37°C.

Thaw an aliquot of the ANG1005 DMSO stock solution at room temperature.

Serial Dilution (Recommended):

To avoid precipitation, perform a serial dilution. First, dilute the concentrated DMSO stock

into a small volume of serum-free medium to create an intermediate concentration.

Vortex gently.

Final Dilution:

While gently vortexing the pre-warmed bulk cell culture medium, add the intermediate

dilution dropwise to achieve the desired final concentration of ANG1005.

Ensure the final DMSO concentration in the medium is non-toxic to your cells (typically

≤0.5%).[12]

Use the freshly prepared working solution immediately.

Protocol 3: Formulation of ANG1005 for In Vivo
Administration
This protocol is adapted from a published study for the preparation of an injectable ANG1005
formulation.[13]

Materials:
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ANG1005 powder

Solutol HS 15

Ringer's HEPES buffer

Formulation (25% Solutol / 75% Ringer's HEPES, v/v):

Pre-heat both the Solutol HS 15 and the Ringer's HEPES buffer to 65°C.

Add the ANG1005 powder to the pre-heated Solutol HS 15 and vortex thoroughly.

Add the pre-heated Ringer's HEPES buffer to the mixture.

If the solution is not clear, heat the suspension by microwave in short bursts (e.g., 5-10

cycles of 10 seconds) until complete solubilization is achieved.

Allow the formulation to cool to room temperature before injection.

It is recommended to analyze the final formulation by HPLC to verify purity and stability.

[13]
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ANG1005 Cellular Uptake and Mechanism of Action
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Troubleshooting ANG1005 Precipitation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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